Cas no 494846-33-2 (rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid)
494846-33-2 structure
Product Name:rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid
CAS No:494846-33-2
MF:C13H16O2
MW:204.264944076538
CID:1533868
PubChem ID:94766990
Update Time:2025-04-21
rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methylphenyl)-,(1R,3R)-
- rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid
- EN300-1831790
- 494846-33-2
-
- Inchi: 1S/C13H16O2/c1-8-6-4-5-7-9(8)10-11(12(14)15)13(10,2)3/h4-7,10-11H,1-3H3,(H,14,15)/t10-,11+/m1/s1
- InChI Key: JZOYUVKTKWKLQI-MNOVXSKESA-N
- SMILES: OC([C@@H]1[C@@H](C2C=CC=CC=2C)C1(C)C)=O
Computed Properties
- Exact Mass: 204.11508
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1831790-0.05g |
rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid |
494846-33-2 | 0.05g |
$1032.0 | 2023-09-19 | ||
| Enamine | EN300-1831790-0.1g |
rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid |
494846-33-2 | 0.1g |
$1081.0 | 2023-09-19 | ||
| Enamine | EN300-1831790-0.25g |
rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid |
494846-33-2 | 0.25g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1831790-0.5g |
rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid |
494846-33-2 | 0.5g |
$1180.0 | 2023-09-19 | ||
| Enamine | EN300-1831790-1.0g |
rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid |
494846-33-2 | 1g |
$1229.0 | 2023-06-01 | ||
| Enamine | EN300-1831790-2.5g |
rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid |
494846-33-2 | 2.5g |
$2408.0 | 2023-09-19 | ||
| Enamine | EN300-1831790-5.0g |
rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid |
494846-33-2 | 5g |
$3562.0 | 2023-06-01 | ||
| Enamine | EN300-1831790-10.0g |
rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid |
494846-33-2 | 10g |
$5283.0 | 2023-06-01 | ||
| Enamine | EN300-1831790-1g |
rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid |
494846-33-2 | 1g |
$1229.0 | 2023-09-19 | ||
| Enamine | EN300-1831790-5g |
rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid |
494846-33-2 | 5g |
$3562.0 | 2023-09-19 |
rac-(1R,3R)-2,2-dimethyl-3-(2-methylphenyl)cyclopropane-1-carboxylic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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